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Compound of Interest

Compound Name: Ferric glycinate

Cat. No.: B057148

Comprehensive Safety and Handling Guide: Ferric
Glycinate

This guide provides essential safety protocols and logistical information for handling Ferric
Glycinate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Disclaimer: Safety Data Sheets (SDS) for Ferric Glycinate and its related compounds, such as
Ferrous Glycinate, present some conflicting hazard information. While some sources classify it
as non-hazardous[1][2], others indicate it can cause skin and eye irritation[3] and may be
harmful if swallowed, inhaled, or in contact with skin[4]. Therefore, this guide adopts a
conservative approach, recommending adherence to the more stringent safety precautions to
ensure user protection.

Potential Hazards

o Eye Irritation: May cause serious eye irritation[3].
o Skin Irritation: Can cause skin irritation upon contact[3].
o Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.

 Ingestion: Harmful if swallowed[4].
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Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Ferric Glycinate.

Protection Type Equipment Specification Purpose & Notes

Safety goggles with side-

shields or safety glasses.[4][5] To prevent eye contact with
Eye/Face Protection [6] Use chemical safety dust particles which can cause

goggles if there is a potential serious irritation.

for airborne dust.[3]

Impermeable, chemical- ) ]
) ) o To prevent skin contact, which
Hand Protection resistant gloves (e.g., nitrile

can lead to irritation.[3][5]
rubber).

Standard laboratory coat.
Closed work clothing is
) recommended.[3] Body To protect skin and personal
Body Protection ] ] o
protection should be selected clothing from contamination.
based on the level of activity

and potential for exposure.[3]

Generally not required in a
well-ventilated area.[6] If dust
_ _ is generated or ventilation is To prevent inhalation of
Respiratory Protection _ ]
poor, a NIOSH-approved airborne dust particles.

respirator is recommended.[4]

[7](8]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Ensure the work area is well-ventilated. A chemical fume hood may be appropriate if
significant dust is expected.[3]

» Designate a specific area for handling Ferric Glycinate.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b057148?utm_src=pdf-body
https://www.echemi.com/sds/ferrousbisglycinate-pid_Seven21094.html
https://www.carlroth.com/medias/SDB-2LNP-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU2ODl8YXBwbGljYXRpb24vcGRmfGFHRmlMMmcyTWk4NU1qTXhNRE0xTURNNU56YzBMMU5FUWw4eVRFNVFYME5JWDBWT0xuQmtaZ3xmMjAyZGIwODEyMzE1ODMzMWEzNDI3OWY5YjNlY2IwNDJhODI1OWU4N2Q0NDAxNzljMDJiNzliODY1ODkxYTkx
https://www.riccachemical.com/WebsiteDocuments/SDS/R5899000.pdf
https://download.basf.com/p1/000000000030591119_SDS_GEN_US/en/Iron-Glycinate_Safety_Data_Sheet_USA_English.pdf
https://download.basf.com/p1/000000000030591119_SDS_GEN_US/en/Iron-Glycinate_Safety_Data_Sheet_USA_English.pdf
https://www.carlroth.com/medias/SDB-2LNP-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU2ODl8YXBwbGljYXRpb24vcGRmfGFHRmlMMmcyTWk4NU1qTXhNRE0xTURNNU56YzBMMU5FUWw4eVRFNVFYME5JWDBWT0xuQmtaZ3xmMjAyZGIwODEyMzE1ODMzMWEzNDI3OWY5YjNlY2IwNDJhODI1OWU4N2Q0NDAxNzljMDJiNzliODY1ODkxYTkx
https://download.basf.com/p1/000000000030591119_SDS_GEN_US/en/Iron-Glycinate_Safety_Data_Sheet_USA_English.pdf
https://download.basf.com/p1/000000000030591119_SDS_GEN_US/en/Iron-Glycinate_Safety_Data_Sheet_USA_English.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R5899000.pdf
https://www.echemi.com/sds/ferrousbisglycinate-pid_Seven21094.html
https://ammol.org/ferrousglycinate-ironglycinate-safetydatasheet.html
https://www.anmol.org/ferrousglycinateSDS.html
https://download.basf.com/p1/000000000030591119_SDS_GEN_US/en/Iron-Glycinate_Safety_Data_Sheet_USA_English.pdf
https://www.benchchem.com/product/b057148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Ensure an eyewash station and safety shower are readily accessible.
o Keep the container tightly sealed when not in use.[3][7][8]
2. Donning PPE:

» Before handling, put on all required PPE as specified in the table above: laboratory coat,
safety goggles, and chemical-resistant gloves.

3. Weighing and Transfer:

e Handle Ferric Glycinate carefully to minimize dust generation.[3][7][8]

o Use a spatula or other appropriate tool for transferring the powder.

« If possible, weigh the substance within a fume hood or a ventilated balance enclosure.
4. During Use:

e Avoid contact with skin, eyes, and clothing.[3][7][8]

e Do not eat, drink, or smoke in the designated handling area.[3][4][7]

o Keep the container closed and away from incompatible materials such as strong oxidizing
agents.[7]

5. Post-Handling:

e Thoroughly wash hands with soap and water after handling is complete, even if gloves were
worn.[3][4][7]

o Clean the work surface to remove any residual dust.

¢ Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.
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e Waste Ferric Glycinate:
o Collect waste material in a clearly labeled, sealed container.

o Dispose of the chemical waste through an approved waste disposal facility, following all
local, state, and federal regulations.[3][7][9]

o Do not dispose of down the drain or in general waste.[1][3]
o Contaminated Materials:

o Items such as gloves, weigh boats, and paper towels that are contaminated with Ferric
Glycinate should be placed in a sealed bag or container and disposed of as chemical
waste.

o Empty Containers:
o Rinse the empty container three times with a suitable solvent.

o Dispose of the rinsed container in accordance with institutional and local guidelines. The
rinsate should be collected and treated as chemical waste.

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, follow the procedure outlined below.
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Immediate Actions

G\Iert others in the areza

,

Evacuate the immediate vicinity if necessary

,

Ensure adequate ventilation (if safe to do so)

Containment & Cleanup

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

g

Cover spill with an inert, non-combustible
bsorbent material (e.g., sand, vermiculite)[7][8

Carefully sweep or shovel the material
into a labeled waste container[3][7]

@Iean the spill area with soap and watea

Final Steps
y

Dispose of waste container according
to institutional and local regulations[3

:

@eport the incident to the lab supervisoa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Ferric
glycinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057148#personal-protective-equipment-for-handling-
ferric-glycinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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